Cas no 252004-42-5 (1-Bromo-2,5-difluoro-4-methylbenzene)

1-Bromo-2,5-difluoro-4-methylbenzene structure
252004-42-5 structure
Product Name:1-Bromo-2,5-difluoro-4-methylbenzene
CAS No:252004-42-5
MF:C7H5BrF2
MW:207.015408277512
MDL:MFCD07368736
CID:838046
PubChem ID:2782913
Update Time:2025-04-19

1-Bromo-2,5-difluoro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-2,5-difluoro-4-methylbenzene
    • 4-Bromo-2,5-difluorotoluene
    • 2,5-Difluoro-4-bromotoluene
    • 1-Bromo-2,5-difluoro-4-methyl-benzene
    • DB-316293
    • CKA00442
    • SB36192
    • 252004-42-5
    • MFCD07368736
    • SCHEMBL1478306
    • Benzene, 1-bromo-2,5-difluoro-4-methyl-
    • DTXSID80382351
    • AKOS016846207
    • DZTNEQVEYQORQO-UHFFFAOYSA-N
    • CL9322
    • PS-10223
    • CS-0209287
    • MDL: MFCD07368736
    • Inchi: 1S/C7H5BrF2/c1-4-2-7(10)5(8)3-6(4)9/h2-3H,1H3
    • InChI Key: DZTNEQVEYQORQO-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C)C=C1F)F

Computed Properties

  • Exact Mass: 205.95400
  • Monoisotopic Mass: 205.95427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 3.03570

1-Bromo-2,5-difluoro-4-methylbenzene Security Information

  • Hazardous Material Identification: T

1-Bromo-2,5-difluoro-4-methylbenzene Pricemore >>

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